Cas no 2229521-71-3 (1-(1-tert-butyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid)

• Product Name: 1-(1-tert-butyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid
• CAS No: 2229521-71-3
• MF: C₁₄H₂₀F₂N₂O₂
• MW: 286.317610740662
• CID: 6019648
• PubChem ID: 165672561
• Update Time: 2025-05-20

1-(1-tert-butyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-tert-butyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid
• EN300-1952732
• 2229521-71-3

• Inchi： 1S/C14H20F2N2O2/c1-12(2,3)18-9-10(8-17-18)13(11(19)20)4-6-14(15,16)7-5-13/h8-9H,4-7H2,1-3H3,(H,19,20)
• InChI Key： QQGNPGXCFKXBHA-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2C=NN(C(C)(C)C)C=2)CC1)F

Computed Properties

• Exact Mass: 286.14928421g/mol
• Monoisotopic Mass: 286.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(1-tert-butyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid

1-(1-tert-butyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS No: 2229521-71-3)

1-(1-tert-butyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid is a highly specialized organic compound with the CAS registry number 2229521-71-3. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural features and potential applications in drug development and advanced materials synthesis.

The molecular structure of 1-(1-tert-butyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid is characterized by a pyrazole ring substituted with a tert-butyl group at position 1 and a cyclohexane ring with two fluorine atoms at positions 4 and 4, along with a carboxylic acid group at position 1 of the cyclohexane ring. This combination of functional groups imparts the compound with unique electronic and steric properties, making it an intriguing candidate for various chemical transformations and biological assays.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a scaffold for drug design, particularly in the context of targeting specific protein-protein interactions (PPIs) that are critical in various disease pathways, such as cancer and neurodegenerative disorders. The presence of the pyrazole ring, known for its versatility in binding to different biomolecular targets, has been shown to enhance the compound's bioactivity in preliminary assays.

In addition to its pharmacological applications, 1-(1-tert-butyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid has also been investigated for its role in materials science. The fluorinated cyclohexane moiety contributes to the compound's thermal stability and mechanical properties, making it a promising candidate for use in high-performance polymers and advanced composites.

From a synthetic perspective, this compound can be prepared through a multi-step process involving the coupling of a pyrazole derivative with a fluorinated cyclohexane carboxylic acid intermediate. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such complex molecules, further enhancing their accessibility for research and industrial applications.

The incorporation of bulky substituents like the tert-butyl group on the pyrazole ring has been shown to influence the compound's solubility and permeability properties, which are critical factors in drug delivery systems. Researchers have also explored the use of this compound as a building block for constructing larger supramolecular assemblies, leveraging its ability to form hydrogen bonds and π–π interactions.

Moreover, computational studies have provided valuable insights into the electronic structure and reactivity of 1-(1-tert-butyl-1H-pyrazol-4-yli)-4,4-difluorocyclohexane carboxylic acid, enabling predictions about its behavior in different chemical environments. These studies have been instrumental in guiding experimental designs and optimizing synthetic routes for this compound.

In summary, 1-(tert-butylpyrazolyl)cyclohexanecarboxylic acid (CAS No: 222952076) represents a versatile platform for exploring new frontiers in chemical synthesis and material design. Its unique combination of functional groups and structural features continues to make it an area of active research interest across multiple disciplines.